Cas no 1806674-58-7 (1-(2-Ethoxy-3-methylphenyl)propan-2-one)

• Product Name: 1-(2-Ethoxy-3-methylphenyl)propan-2-one
• CAS No: 1806674-58-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5008132
• Update Time: 2025-06-08

1-(2-Ethoxy-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxy-3-methylphenyl)propan-2-one

• Inchi： 1S/C12H16O2/c1-4-14-12-9(2)6-5-7-11(12)8-10(3)13/h5-7H,4,8H2,1-3H3
• InChI Key： NMPOMAHKQSZMGP-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C)=CC=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Ethoxy-3-methylphenyl)propan-2-one

Introduction to 1-(2-Ethoxy-3-methylphenyl)propan-2-one (CAS No. 1806674-58-7)

1-(2-Ethoxy-3-methylphenyl)propan-2-one, identified by the CAS number 1806674-58-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of an ethoxy group and a methyl substituent on a phenyl ring, coupled with a propan-2-one moiety, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of novel bioactive molecules.

The structural motif of 1-(2-Ethoxy-3-methylphenyl)propan-2-one encompasses several key functional groups that contribute to its reactivity and utility. The presence of the ethoxy group at the 2-position of the phenyl ring introduces polarity and influences electronic properties, while the methyl group at the 3-position further modulates steric and electronic effects. The propan-2-one backbone provides a versatile platform for further derivatization, making this compound a valuable intermediate in synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural features. The combination of aromatic rings, aliphatic ketones, and ether functionalities often leads to compounds with diverse biological activities. 1-(2-Ethoxy-3-methylphenyl)propan-2-one is no exception, and preliminary studies have suggested its utility in various chemical transformations that could be relevant to drug discovery.

One of the most compelling aspects of 1-(2-Ethoxy-3-methylphenyl)propan-2-one is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structure to develop intermediates for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The phenyl ring system, particularly when substituted appropriately, can interact with biological targets in ways that lead to therapeutic effects. The ethoxy and methyl groups provide specific steric and electronic environments that can be fine-tuned to optimize binding affinity.

Moreover, the propan-2-one moiety serves as a handle for further functionalization through reactions such as oxidation, reduction, or nucleophilic addition. These transformations allow chemists to modify the compound's properties systematically, enabling the exploration of structure-activity relationships (SAR). Such SAR studies are fundamental in drug development, as they help identify modifications that enhance potency, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry have also highlighted 1-(2-Ethoxy-3-methylphenyl)propan-2-one as a candidate for virtual screening campaigns. Molecular modeling techniques predict that this compound may interact with specific protein targets by occupying binding pockets typically involved in metabolic pathways or signal transduction. These predictions provide a rational basis for experimental investigations, streamlining the drug discovery process.

The synthesis of 1-(2-Ethoxy-3-methylphenyl)propan-2-one itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve Friedel-Crafts alkylation followed by reduction or condensation reactions to introduce the ketone functionality. These methods highlight the compound's versatility as a synthetic intermediate and underscore its importance in organic chemistry.

In addition to its pharmaceutical relevance, 1-(2-Ethoxy-3-methylphenyl)propan-2-one has shown promise in material science applications. Its ability to form stable derivatives with various functional groups makes it suitable for designing polymers or liquid crystals with tailored properties. Such materials could find applications in electronics, coatings, or even biodegradable plastics.

The compound's stability under various conditions also makes it a candidate for industrial processes where consistent performance is required. Its resistance to degradation under thermal or chemical stress ensures that it can be stored and handled efficiently without significant loss of quality.

As research continues to uncover new applications for 1-(2-Ethoxy-3-methylphenyl)propan-2-one, collaborations between chemists, biologists, and engineers will be crucial in translating laboratory findings into practical solutions. The interdisciplinary nature of modern science demands such partnerships to fully realize the potential of molecules like this one.

In conclusion, 1-(2-Ethoxy-3-methylphenyl)propan-2-one (CAS No. 1806674-58-7) represents a fascinating example of how structural complexity can lead to diverse applications. From serving as a key intermediate in drug development to potential uses in advanced materials, this compound exemplifies the importance of organic chemistry in addressing contemporary challenges across multiple domains.